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Compound of Interest

Compound Name: 3'-Nitroacetanilide

Cat. No.: B085905 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3'-Nitroacetanilide, a key chemical

intermediate. This document outlines its chemical and physical properties, experimental

protocols for its synthesis, and its role in significant chemical transformations.

Core Properties of 3'-Nitroacetanilide
3'-Nitroacetanilide, with the CAS Number 122-28-1, is a nitro compound of significant interest

in organic synthesis.[1][2] Its chemical structure consists of an acetanilide molecule with a nitro

group substituted at the meta position of the phenyl ring.

Physicochemical Data
The key quantitative properties of 3'-Nitroacetanilide are summarized in the table below for

easy reference and comparison.
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Property Value Source(s)

CAS Number 122-28-1 [1][2][3][4]

Molecular Formula C₈H₈N₂O₃ [1][2][3][4]

Molecular Weight 180.16 g/mol [1][2][5]

Melting Point 151-158 °C [3][6]

Boiling Point 379 °C at 760 mmHg

Density 1.34 g/cm³

Flash Point 183 °C

Solubility

Sparingly soluble in hot water;

freely soluble in chloroform

and nitrobenzene; practically

insoluble in ether.

[6]

Appearance
White needle crystal or brown

powder.
[3][4]

Synthesis of 3'-Nitroacetanilide: An Experimental
Protocol
The synthesis of 3'-nitroacetanilide is typically achieved through the electrophilic aromatic

substitution reaction of acetanilide.[1] The following protocol details the nitration of acetanilide

to yield 3'-nitroacetanilide.

Materials:
Acetanilide

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Glacial Acetic Acid
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Crushed Ice

Ethanol (for recrystallization)

Standard laboratory glassware (beakers, Erlenmeyer flasks, round-bottom flask)

Stirring apparatus

Ice bath

Filtration apparatus (e.g., Büchner funnel)

Procedure:
Dissolution of Acetanilide: In a round-bottom flask, dissolve the desired amount of acetanilide

in glacial acetic acid. Gentle warming may be applied to facilitate dissolution.[7]

Preparation of the Nitrating Mixture: In a separate beaker, carefully and slowly add

concentrated sulfuric acid to concentrated nitric acid.[7] This mixture should be prepared in

an ice bath to control the exothermic reaction and maintain a low temperature.[7][8]

Nitration Reaction: Cool the acetanilide solution in an ice bath. Slowly add the cold nitrating

mixture dropwise to the acetanilide solution with continuous and vigorous stirring.[1][7][8] It is

crucial to maintain the reaction temperature below 20°C to prevent over-nitration and side

product formation.[1]

Reaction Completion: After the complete addition of the nitrating mixture, allow the reaction

to proceed at room temperature with continued stirring for a designated period (e.g., 10-30

minutes) to ensure completion.[8][9]

Precipitation of the Product: Pour the reaction mixture slowly onto a large volume of crushed

ice.[1][7] This will cause the crude 3'-nitroacetanilide to precipitate out of the solution.

Isolation and Purification: Collect the precipitated solid by vacuum filtration and wash it

thoroughly with cold water to remove any residual acids.[1][7] The crude product can then be

purified by recrystallization from a suitable solvent, such as ethanol, to yield the final, purified

3'-nitroacetanilide.[1][8]
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Logical Workflow: Synthesis Pathway
The following diagram illustrates the synthetic pathway for the preparation of 3'-
Nitroacetanilide from Acetanilide.

Acetanilide

Reaction at < 20°C

Nitrating Mixture
(HNO₃ + H₂SO₄)

3'-Nitroacetanilide

Electrophilic Aromatic
Substitution

Click to download full resolution via product page

Synthesis of 3'-Nitroacetanilide.

Applications in Drug Development
3'-Nitroacetanilide serves as a crucial intermediate in the synthesis of various pharmaceutical

compounds. Notably, it is a precursor in some synthetic routes to produce paracetamol

(acetaminophen), a widely used analgesic and antipyretic drug.[1] This involves the reduction

of the nitro group to an amino group, followed by further chemical modifications.[1]
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Safety and Handling
3'-Nitroacetanilide is considered a hazardous substance. It is known to cause skin and

serious eye irritation, and may cause respiratory irritation.[5][10] It may also cause an allergic

skin reaction.[5] Therefore, appropriate personal protective equipment (PPE), including gloves,

safety goggles, and a lab coat, should be worn when handling this chemical.[10][11] All work

should be conducted in a well-ventilated area or a fume hood.[11] Store the compound in a dry,

cool, and well-ventilated place, away from strong oxidizing agents.[10][11]

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a comprehensive safety data sheet (SDS). Always consult the SDS

before handling 3'-Nitroacetanilide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comprehensive Technical Guide to 3'-
Nitroacetanilide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085905#3-nitroacetanilide-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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